Cas no 1481-11-4 (1,1,1,3,3,3-hexafluoro-2-[4-(methylamino)phenyl]propan-2-ol)

• Product Name: 1,1,1,3,3,3-hexafluoro-2-[4-(methylamino)phenyl]propan-2-ol
• CAS No: 1481-11-4
• MF: C₁₀H₉F₆NO
• MW: 273.174983739853
• MDL: MFCD00443534
• CID: 1319536
• PubChem ID: 805015
• Update Time: 2025-06-15

1,1,1,3,3,3-hexafluoro-2-[4-(methylamino)phenyl]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,3,3-hexafluoro-2-[4-(methylamino)phenyl]propan-2-ol
• Ambcb7114916
• p-(hexafluoro-2-hydroxy-2-propyl)-N-methylaniline
• AM807776
• HMS1589E19
• N-methyl-4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]aniline
• AC1LFLP4
• 4-(1,1,1,3,3,3-hexafluoro-2-hydroxy-2-propyl)-N-methylaniline
• 1,1,1,3,3,3-Hexafluoro-2-(4-methylamino-phenyl)-propan-2-ol
• 1,1,1,3,3,3-HEXAFLUORO-2-(4-(METHYLAMINO)PHENYL)PROPAN-2-OL
• 4-(hexafluoro-2-hydroxy-2-propyl)-N-methylaniline
• 2-&lt
• 4-Methyl-amino-phenyl&gt
• -1.1.1.3.3.3-hexafluor-propanol-(2)
• N-methyl-4-(hexafluoro-2-hydroxy-2-propyl)aniline
• 2-< 4-Methyl-a
• 1,1,1,3,3,3-Hexafluoro-2-[4-(Methylamino)Phenyl]-2-Propanol
• SR-01000251661-1
• Benzenemethanol, 4-(methylamino)-alpha,alpha-bis(trifluoromethyl)-
• 1481-11-4
• Benzenemethanol, 4-(methylamino)-.alpha.,.alpha.-bis(trifluoromethyl)-
• DTXSID50355537
• SCHEMBL6487024
• DB-345445
• 4-(hexafluoro-2-hydroxy-2-propyl)-N-methyl aniline
• SR-01000251661

• MDL： MFCD00443534
• Inchi： 1S/C10H9F6NO/c1-17-7-4-2-6(3-5-7)8(18,9(11,12)13)10(14,15)16/h2-5,17-18H,1H3
• InChI Key： COUCSXYYYRCQOG-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=CC(=CC=1)NC)O)(F)F

Computed Properties

• Exact Mass: 273.05883288g/mol
• Monoisotopic Mass: 273.05883288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 1,1,1,3,3,3-hexafluoro-2-[4-(methylamino)phenyl]propan-2-ol

1,1,1,3,3,3-Hexafluoro-2-[4-(methylamino)phenyl]propan-2-ol (CAS No. 1481-11-4): A Comprehensive Overview

1,1,1,3,3,3-Hexafluoro-2-[4-(methylamino)phenyl]propan-2-ol (CAS No. 1481-11-4) is a unique and versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its fluorinated structure and the presence of a methylamino group, which contribute to its distinct chemical properties and potential applications.

The fluorinated nature of 1,1,1,3,3,3-hexafluoro-2-[4-(methylamino)phenyl]propan-2-ol imparts it with remarkable stability and low reactivity, making it an attractive candidate for various chemical and biological studies. The methylamino group further enhances its biological activity and solubility in both polar and non-polar solvents. These properties make it a valuable compound for researchers exploring new drug candidates and advanced materials.

Recent studies have highlighted the potential of 1,1,1,3,3,3-hexafluoro-2-[4-(methylamino)phenyl]propan-2-ol in the development of novel pharmaceuticals. One notable application is in the field of neuropharmacology, where the compound has shown promise as a potential therapeutic agent for neurological disorders. Its ability to cross the blood-brain barrier and interact with specific receptors makes it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neuropharmacology, 1,1,1,3,3,3-hexafluoro-2-[4-(methylamino)phenyl]propan-2-ol has also been investigated for its anti-inflammatory properties. Research has demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in various biological models. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1,1,1,3,3,3-hexafluoro-2-[4-(methylamino)phenyl]propan-2-ol involves a series of well-defined chemical reactions that ensure high purity and yield. The synthesis typically begins with the reaction of hexafluoropropylene oxide with an appropriate amine derivative. This step is followed by further functionalization to introduce the methylamino group and achieve the final product. The synthetic route is highly reproducible and can be scaled up for industrial production.

The spectroscopic characterization of 1,1,1,3,3,3-hexafluoro-2-[4-(methylamino)phenyl]propan-2-ol has been extensively studied using techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These techniques provide detailed insights into the molecular structure and confirm the identity of the compound. The characteristic peaks observed in these spectra are consistent with the expected structure of 1,1,1,3,3,3-hexafluoro-2-[4-(methylamino)phenyl]propan-2-ol.

In terms of safety, 1,1,1,3,3,3-hexafluoro-2-[4-(methylamino)phenyl]propan-2-ol is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, it is important to note that like any chemical compound, it should be handled with care to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling procedures and emergency measures.

The environmental impact of 1,1,1,3,3,3-hexafluoro-2-[4-(methylamino)phenyl]propan-2-ol has also been evaluated. Studies have shown that the compound does not pose significant environmental risks when used responsibly. However, proper disposal methods should be followed to minimize any potential environmental impact.

In conclusion, 1 , 1 , 1 , 3 , 3 , 3 -hexafluoro - 2 - [ 4 - ( methylamino ) phenyl ] propan - 2 - ol (CAS No. 1481-11-4) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical research. Its unique chemical properties make it an attractive candidate for developing novel therapeutics and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound.